Cas no 204783-03-9 (1-acetyl-8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid)

• Product Name: 1-acetyl-8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• CAS No: 204783-03-9
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 3896218
• PubChem ID: 86192767
• Update Time: 2025-05-24

1-acetyl-8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylic acid, 1-acetyl-1,2,3,4-tetrahydro-8-methyl-
• 1-acetyl-8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid
• EN300-28275762
• 204783-03-9

• Inchi： 1S/C13H15NO3/c1-8-5-6-11(13(16)17)10-4-3-7-14(9(2)15)12(8)10/h5-6H,3-4,7H2,1-2H3,(H,16,17)
• InChI Key： YBZPRPOLPNRLBE-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C(C)=CC=C(C(=O)O)C=2CCC1

Computed Properties

• Exact Mass: 233.10519334Da
• Monoisotopic Mass: 233.10519334Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-acetyl-8-methyl-1,2,3,4-tetrahydroquinoline-5-carboxylic acid

1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid: A Comprehensive Overview

1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid, also known by its CAS number 204783-03-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The presence of an acetyl group at position 1 and a methyl group at position 8 introduces unique chemical properties that make this compound a valuable subject for research and potential applications.

The structure of 1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid consists of a bicyclic system with a six-membered aromatic ring fused to a five-membered ring containing nitrogen. The substitution pattern at positions 1 and 8 plays a crucial role in determining its chemical reactivity and biological activity. Recent studies have highlighted the importance of such substitutions in modulating the compound's ability to interact with biological targets, making it a promising candidate for drug discovery.

One of the most recent advancements in the study of this compound involves its application in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and receptor modulation. For instance, studies published in 2023 have demonstrated that derivatives of 1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid exhibit potent inhibitory activity against certain kinases involved in cancer progression. These findings underscore the compound's role as a scaffold for designing anti-cancer drugs.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. The tetrahydroquinoline core has been shown to possess interesting electronic properties that make it suitable for use in organic electronics. Recent research has focused on incorporating this compound into semiconducting materials for applications such as flexible displays and photovoltaic devices. The methyl and acetyl substituents have been found to enhance the material's stability and conductivity under various conditions.

The synthesis of 1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid involves a multi-step process that typically begins with the preparation of quinoline derivatives. Modern synthetic strategies often employ catalytic hydrogenation and selective acylation techniques to achieve the desired substitution pattern. These methods have been optimized to improve yield and purity, making large-scale production feasible for industrial applications.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stability under different environmental conditions. Recent studies have also utilized computational chemistry methods to predict its behavior in various chemical reactions and biological systems.

In conclusion, 1-Acetyl-8-Methyl-1,2,3,4-Tetrahydroquinoline-5-Carboxylic Acid is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new properties and potential uses for this compound, it is likely to play an increasingly important role in both academic research and industrial development.